1-(3,4-dichlorophenyl)-4,4,5,5-tetrafluoro-1-hydroxypent-1-en-3-one
Overview
Description
1-(3,4-Dichlorophenyl)-4,4,5,5-tetrafluoro-1-hydroxypent-1-en-3-one (DCPHONE) is a synthetic compound that has been studied for its potential applications in various fields of scientific research. DCPHONE is a member of the class of organofluorine compounds, which are characterized by the presence of carbon-fluorine bonds. In recent years, DCPHONE has gained attention due to its unique properties, such as its high solubility in water and its low toxicity.
Scientific Research Applications
1-(3,4-dichlorophenyl)-4,4,5,5-tetrafluoro-1-hydroxypent-1-en-3-one has been studied for its potential applications in various fields of scientific research, such as drug delivery, imaging, and diagnostics. For example, 1-(3,4-dichlorophenyl)-4,4,5,5-tetrafluoro-1-hydroxypent-1-en-3-one has been used as a fluorescent probe for imaging biological systems, as well as for the detection of metal ions. Additionally, 1-(3,4-dichlorophenyl)-4,4,5,5-tetrafluoro-1-hydroxypent-1-en-3-one has been used as a drug delivery system, as it has been shown to be able to transport drugs across cell membranes.
Mechanism of Action
The mechanism of action of 1-(3,4-dichlorophenyl)-4,4,5,5-tetrafluoro-1-hydroxypent-1-en-3-one is not fully understood. However, it is believed that the compound is able to interact with cell membranes, which allows it to transport drugs across them. Additionally, 1-(3,4-dichlorophenyl)-4,4,5,5-tetrafluoro-1-hydroxypent-1-en-3-one has been shown to interact with metal ions, which may be important for its use as a fluorescent probe.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(3,4-dichlorophenyl)-4,4,5,5-tetrafluoro-1-hydroxypent-1-en-3-one are not well understood. However, it has been shown to be non-toxic in animal studies, and it has been used as a fluorescent probe for imaging biological systems. Additionally, 1-(3,4-dichlorophenyl)-4,4,5,5-tetrafluoro-1-hydroxypent-1-en-3-one has been used as a drug delivery system, as it has been shown to be able to transport drugs across cell membranes.
Advantages and Limitations for Lab Experiments
The main advantage of using 1-(3,4-dichlorophenyl)-4,4,5,5-tetrafluoro-1-hydroxypent-1-en-3-one in laboratory experiments is its high solubility in water, which makes it easy to work with. Additionally, 1-(3,4-dichlorophenyl)-4,4,5,5-tetrafluoro-1-hydroxypent-1-en-3-one is non-toxic, which makes it safe to use in experiments. However, 1-(3,4-dichlorophenyl)-4,4,5,5-tetrafluoro-1-hydroxypent-1-en-3-one is not very stable, and it can degrade over time. Additionally, the mechanism of action of 1-(3,4-dichlorophenyl)-4,4,5,5-tetrafluoro-1-hydroxypent-1-en-3-one is not fully understood, which may limit its potential applications.
Future Directions
There are many potential future directions for research on 1-(3,4-dichlorophenyl)-4,4,5,5-tetrafluoro-1-hydroxypent-1-en-3-one. These include further investigation into its mechanism of action, as well as its potential applications in drug delivery, imaging, and diagnostics. Additionally, further research could be done on its biochemical and physiological effects, as well as its stability and shelf-life. Additionally, research could be done on the optimization of its synthesis, as well as the development of new synthetic methods. Finally, research could be done on the development of new applications for 1-(3,4-dichlorophenyl)-4,4,5,5-tetrafluoro-1-hydroxypent-1-en-3-one, such as its potential use as a therapeutic agent.
Synthesis Methods
The synthesis of 1-(3,4-dichlorophenyl)-4,4,5,5-tetrafluoro-1-hydroxypent-1-en-3-one can be accomplished by the reaction of 3,4-dichlorophenylmagnesium bromide and 1-hydroxy-4,4,5,5-tetrafluoropent-1-ene in the presence of a base. This reaction yields a mixture of two isomers, but the desired product, 1-(3,4-dichlorophenyl)-4,4,5,5-tetrafluoro-1-hydroxypent-1-en-3-one, can be isolated by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(3,4-dichlorophenyl)-4,4,5,5-tetrafluoro-1-hydroxypent-1-en-3-one involves the condensation of 3,4-dichlorobenzaldehyde with 1,1,1,3,3-pentafluoropropan-2-one in the presence of a base, followed by a hydrolysis reaction to yield the final product.", "Starting Materials": [ "3,4-dichlorobenzaldehyde", "1,1,1,3,3-pentafluoropropan-2-one", "Base (e.g. NaOH)" ], "Reaction": [ "Step 1: Condensation reaction of 3,4-dichlorobenzaldehyde and 1,1,1,3,3-pentafluoropropan-2-one in the presence of a base to yield 1-(3,4-dichlorophenyl)-4,4,5,5-tetrafluoro-1-penten-3-one.", "Step 2: Hydrolysis of 1-(3,4-dichlorophenyl)-4,4,5,5-tetrafluoro-1-penten-3-one in the presence of a base and water to yield 1-(3,4-dichlorophenyl)-4,4,5,5-tetrafluoro-1-hydroxypent-1-en-3-one." ] } | |
CAS RN |
2703793-00-2 |
Product Name |
1-(3,4-dichlorophenyl)-4,4,5,5-tetrafluoro-1-hydroxypent-1-en-3-one |
Molecular Formula |
C11H6Cl2F4O2 |
Molecular Weight |
317.1 |
Purity |
95 |
Origin of Product |
United States |
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